![molecular formula C20H24O4 B5182501 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde](/img/structure/B5182501.png)
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde
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Overview
Description
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde, also known as EMEB, is a chemical compound that belongs to the family of benzaldehydes. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. EMEB has been widely studied for its potential applications in scientific research due to its unique chemical properties.
Mechanism of Action
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde acts as a chelator, binding to metal ions and forming a stable complex. The resulting complex emits fluorescence when excited with light, allowing for the detection and quantification of metal ions in biological systems. This compound also reacts with aldehydes and ketones, forming stable adducts that can be detected through various spectroscopic methods.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is generally considered safe for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde is its high selectivity for metal ions, allowing for the detection of trace amounts of these ions in biological systems. This compound is also easy to synthesize and purify, making it a cost-effective reagent for scientific research. However, this compound has some limitations in lab experiments. It is sensitive to pH and temperature changes, which can affect its fluorescence properties. This compound also has limited solubility in aqueous solutions, which can limit its use in certain experimental conditions.
Future Directions
There are several potential future directions for 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde research. One area of interest is the development of new fluorescent probes based on the this compound scaffold. These probes could be designed to have increased selectivity and sensitivity for specific metal ions, allowing for more precise detection and quantification in biological systems. Another potential direction is the use of this compound in the development of new organic synthesis strategies. The reactivity of this compound with aldehydes and ketones could be harnessed to create new compounds with unique chemical properties. Overall, this compound has significant potential for future research in both biological and chemical fields.
Synthesis Methods
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde can be synthesized through a multi-step reaction process involving the condensation of 3-ethyl-5-methylphenol with ethylene oxide, followed by the reaction of the resulting product with 3-ethoxy-4-hydroxybenzaldehyde. The final product is obtained through purification and crystallization.
Scientific Research Applications
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has been studied for its potential applications in scientific research. It is commonly used as a fluorescent probe for detecting the presence of metal ions such as copper and zinc in biological systems. This compound has also been used as a reagent for the detection of aldehydes and ketones in organic synthesis.
properties
IUPAC Name |
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24O4/c1-4-16-10-15(3)11-18(12-16)23-8-9-24-19-7-6-17(14-21)13-20(19)22-5-2/h6-7,10-14H,4-5,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDKCSUSXAWEEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC(=C1)C)OCCOC2=C(C=C(C=C2)C=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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